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Get Quote

Physicochemical Properties of Tetracaine HCl

The table below summarizes the key surfactant-related data available from the search results.

Property Reported Value / Finding Experimental Conditions Citation

Critical Micelle
Concentration (cmc)

79.43 mM In NaCl solution, at 298.15

K, determined by surface
tension.

[1]

Krafft Temperature Not explicitly stated N/A N/A

Micelle Formation Confirmed Forms micelles in aqueous

solution.

[2] [3]

Phase Behavior Induces interdigitated gel phase and

vesicle-to-micelle transformation in
phospholipid bilayers.

In systems with DSPC,

DPPC, and DMPC lipids.

[2]

Experimental Methods for Characterization

Although a Krafft point was not listed, the search results describe several techniques used to study the

micellization and phase behavior of tetracaine HCl, which are directly relevant to its determination.
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Differential Scanning Calorimetry (DSC): This is a primary method for studying phase transitions.

One study used DSC to observe the effect of tetracaine HCl on the phase transition temperatures of
phospholipid bilayers, noting depression of the main transition temperature and the induction of an

interdigitated gel phase [2]. This methodology is directly applicable for investigating the Krafft
temperature, which is a solubility phase transition.

Surface Tension Measurements: This technique was successfully used to determine the Critical
Micelle Concentration (cmc) of tetracaine HCl in the presence of salt [1]. The cmc is intrinsically

linked to the Krafft temperature, as both describe the onset of micellization under different constraints
(concentration and temperature, respectively).

Fluorescence Spectroscopy: Research has exploited the intrinsic fluorescence of tetracaine to
study its binding and location within model membranes, determining membrane-buffer partition

coefficients for its protonated and base forms [3]. This provides insight into its interaction with
hydrophobic environments.

The following diagram outlines a general experimental workflow for characterizing the micellization and

phase behavior of a compound like tetracaine HCl, based on the techniques cited.
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Experimental workflow for surfactant characterization.

A Path Forward for Determination

The absence of a published Krafft temperature suggests it may need to be determined experimentally. Your

most direct approach would be to use Differential Scanning Calorimetry (DSC):

Principle: The Krafft temperature is the point below which the solubility of the ionic surfactant is less

than its cmc, and above which micelles form freely. This appears as a distinct endothermic peak in a
DSC thermogram.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s545009?utm_src=pdf-body-img
https://www.smolecule.com/products/s545009?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Procedure: Prepare aqueous solutions of tetracaine HCl at various concentrations. Run DSC heating

scans over a temperature range that spans the expected transition (e.g., from 0-50°C). The onset of
the endothermic peak associated with the dissolution of the hydrated solid and the onset of

micellization corresponds to the Krafft temperature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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